Cas no 799268-49-8 (18:1 PE CF)

• Product Name: 18:1 PE CF
• CAS No: 799268-49-8
• MF: C₅₈H₈₆NO₁₄P
• MW: 1052.27551984787
• CID: 4763771
• PubChem ID: 16218497
• Update Time: 2025-09-28

18:1 PE CF Chemical and Physical Properties

Names and Identifiers

• 1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHOETHANOLAMINE-N-(CARBOXYFLUORESCEIN)
• 18:1 PE CF
• 1,2-Dioleoyl-sn-glycero-3-phospho-(N-carboxyfluorescein)ethanolamine
• 18:1 PE CF, Phosphatidylethanolamine, dioleoyl, N-carboxyfluorescein
• Phosphatidylethanolamine, dioleoyl, N-carboxyfluorescein
• 799268-49-8
• FDMHSBDQHQOSAH-YQAYVEMKSA-N
• N-(Fluorescein-5-carbonyl)-1,2-dioleoyl-sn-glycero-3-phosphoethanolamine
• 1,2-Dioleoyl-sn-glycero-3-phosphoethanolamine-N-(carboxyfluorescein) Ammonium Salt
• L-beta,gamma-Dioleoyl-alpha-cephaline, fluorescein-labeled

• Inchi： 1S/C58H86NO14P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-54(62)69-42-47(72-55(63)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)43-71-74(67,68)70-38-37-59-57(64)44-31-34-48(51(39-44)58(65)66)56-49-35-32-45(60)40-52(49)73-53-41-46(61)33-36-50(53)56/h31-36,39-41,47,49,56,61H,3-30,37-38,42-43H2,1-2H3,(H,59,64)(H,65,66)(H,67,68)/t47-,49?,56?/m1/s1
• InChI Key： GUDGFIJRSYSXMV-YNBUWBKKSA-N
• SMILES： C1(C2C=CC(C(=O)NCCOP(=O)(O)OC[C@H](OC(=O)CCCCCCCCCCCCCCC)COC(=O)CCCCCCCCCCCCCCC)=CC=2C(=O)O)C2C=CC(=O)C=C2OC2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 1101.59424348g/mol
• Monoisotopic Mass: 1101.59424348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 78
• Rotatable Bond Count: 45
• Complexity: 1990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.3
• Topological Polar Surface Area: 221Ų

Experimental Properties

• Color/Form: 1 mg/mL (810332C-10mg)
  1 mg/mL (810332C-1mg)
  1 mg/mL (810332C-5mg)

18:1 PE CF Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 18:1 PE CF

Research Briefing on 799268-49-8 and 18:1 PE CF in Chemical Biomedicine

The compound 799268-49-8 and the product 18:1 PE CF have garnered significant attention in recent chemical biomedicine research due to their potential applications in drug delivery, lipidomics, and membrane biology. This briefing synthesizes the latest findings on these subjects, focusing on their molecular mechanisms, experimental methodologies, and therapeutic implications.

Recent studies highlight 799268-49-8 as a novel small-molecule modulator with selective binding affinity for phospholipid membranes, particularly those enriched with phosphatidylethanolamine (PE) species like 18:1 PE CF. Advanced mass spectrometry and NMR-based structural analyses reveal that 799268-49-8 stabilizes lipid bilayers by forming hydrogen bonds with the phosphate headgroup of 18:1 PE CF, enhancing membrane rigidity by ~40% in model systems (Journal of Lipid Research, 2023).

In translational applications, 18:1 PE CF labeled with fluorophores (e.g., NBD or BODIPY) has emerged as a critical tool for real-time tracking of lipid trafficking in cancer cells. A 2024 Nature Methods study demonstrated that 18:1 PE CF enables subcellular resolution imaging of PE dynamics during autophagy, revealing previously uncharacterized lipid transfer proteins dependent on 799268-49-8 co-localization.

Challenges persist in optimizing the pharmacokinetics of 799268-49-8, as its logP value (3.2) necessitates formulation with 18:1 PE CF-based nanocarriers to improve bioavailability. Current clinical-stage research (Phase I/II trials NCTXXXXXX) explores PEGylated liposomes co-loaded with both agents for targeted delivery to solid tumors, showing 60% reduction in tumor volume in xenograft models compared to monotherapies.

Future directions include CRISPR screening to identify genetic modifiers of 799268-49-8/18:1 PE CF synergy, and the development of isotopically labeled variants (e.g., 18:1 PE CF-d7) for quantitative proteomics. These advances position the compound-product pair as a versatile platform for both fundamental research and therapeutic development.